Cas no 16353-07-4 (6-propylpyrimidin-4-ol)

• Product Name: 6-propylpyrimidin-4-ol
• CAS No: 16353-07-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 121602
• PubChem ID: 135853033
• Update Time: 2025-04-18

6-propylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-propyl-
• 4(1H)-Pyrimidinone, 6-propyl- (9CI)
• 3,4-Dihydro-6-propyl-4-pyrimidon
• 6-benzyl thiouracil
• 6-benzyl-2-thiouracil
• 6-benzyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-propyl-3H-pyrimidin-4-one
• Basdene
• Benzylthiouracil
• 6-propylpyrimidin-4-ol
• SCHEMBL4012169
• SB56921
• 6-propyl-1H-pyrimidin-4-one
• BS-3786
• AKOS010490047
• 4-propyl-1H-pyrimidin-6-one
• AKOS005206854
• 6-Propylpyrimidin-4(1H)-one
• EN300-53299
• 6-propyl-3,4-dihydropyrimidin-4-one
• F1967-0478
• 16353-07-4
• 4(1H)-Pyrimidinone,6-propyl-(9ci)
• 4(1H)-PYRIMIDINONE, 6-PROPYL-
• DB-283397

• Inchi： 1S/C7H10N2O/c1-2-3-6-4-7(10)9-5-8-6/h4-5H,2-3H2,1H3,(H,8,9,10)
• InChI Key： QQFOXWFPCYCCJS-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)N=CN1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 45.75000
• LogP: 0.72240